Cas no 1798029-89-6 (N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1798029-89-6
• MF: C₁₇H₂₂N₄OS
• MW: 330.447782039642
• CID: 5373864
• Update Time: 2025-06-25

N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propylthiadiazole-5-carboxamide
• N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C17H22N4OS/c1-2-7-15-16(23-20-19-15)17(22)18-12-14-10-6-11-21(14)13-8-4-3-5-9-13/h3-5,8-9,14H,2,6-7,10-12H2,1H3,(H,18,22)
• InChI Key： HFYAIJIGXFSTSE-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2CCCN2C2=CC=CC=C2)=O)=C(CCC)N=N1

Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

Recent Advances in the Study of N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1798029-89-6)

N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1798029-89-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole-carboxamide scaffold, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its potential therapeutic applications.

The compound's structural features, including the phenylpyrrolidine moiety and the thiadiazole ring, contribute to its ability to interact with specific biological targets. Research published in the Journal of Medicinal Chemistry (2023) highlights its high affinity for dopamine and serotonin receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. Molecular docking studies have revealed that the compound binds to the orthosteric site of these receptors, stabilizing conformations that may enhance receptor signaling.

In addition to its CNS activity, recent investigations have explored the compound's pharmacokinetic properties. A study in Drug Metabolism and Disposition (2024) demonstrated favorable metabolic stability and blood-brain barrier penetration, making it a viable candidate for further development. The compound's half-life and bioavailability were found to be within acceptable ranges for preclinical testing, although further optimization may be required to minimize off-target effects.

Another area of interest is the compound's potential as an anti-inflammatory agent. Preliminary in vitro studies, as reported in Bioorganic & Medicinal Chemistry Letters (2023), indicate that N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide inhibits the production of pro-inflammatory cytokines in macrophage cells. This effect appears to be mediated through the modulation of NF-κB signaling pathways, suggesting a novel mechanism of action that could be exploited for treating chronic inflammatory conditions.

Despite these promising findings, challenges remain in the development of this compound. Issues such as selectivity over related receptors and potential toxicity at higher doses need to be addressed. Ongoing research is focused on generating analogs with improved profiles, leveraging structure-activity relationship (SAR) studies to guide synthetic efforts. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-[(1-phenylpyrrolidin-2-yl)methyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide represents a compelling case study in modern drug discovery. Its multifaceted pharmacological profile and recent advancements in understanding its mechanism of action underscore its potential as a therapeutic agent. Future research will likely focus on refining its properties and exploring its efficacy in disease models, paving the way for potential clinical trials.